Cas no 866018-26-0 (4,5-Dibromo-6-oxo-1(6H)-pyridazinylmethyl 2-chloroacetate)

• Product name: 4,5-Dibromo-6-oxo-1(6H)-pyridazinylmethyl 2-chloroacetate
• CAS No: 866018-26-0
• MDL: MFCD03305717
• CID: 4662303

4,5-Dibromo-6-oxo-1(6H)-pyridazinylmethyl 2-chloroacetate Chemical and Physical Properties

Names and Identifiers

• [4,5-DIBROMO-6-OXO-1(6H)-PYRIDAZINYL]METHYL 2-CHLOROACETATE
• 4,5-Dibromo-6-oxo-1(6H)-pyridazinylmethyl 2-chloroacetate

• MDL： MFCD03305717

Additional information on 4,5-Dibromo-6-oxo-1(6H)-pyridazinylmethyl 2-chloroacetate

4,5-Dibromo-6-oxo-1(6H)-pyridazinylmethyl 2-chloroacetate: A Comprehensive Overview

The compound 4,5-Dibromo-6-oxo-1(6H)-pyridazinylmethyl 2-chloroacetate (CAS No. 866018-26-0) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique pyridazine core, which is a six-membered aromatic ring containing two nitrogen atoms. The 4,5-dibromo substitution pattern adds significant electronic and steric effects to the molecule, while the 6-oxo group introduces a ketone functionality. The methyl 2-chloroacetate moiety further enhances the compound's reactivity and potential for various applications.

Recent studies have highlighted the importance of pyridazine derivatives in the development of advanced materials, particularly in the realm of optoelectronics. The presence of the dibromo groups in this compound has been shown to significantly influence its electronic properties, making it a promising candidate for applications in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have demonstrated that these bromine substituents can effectively tune the bandgap of the material, enhancing its efficiency in energy conversion processes.

In addition to its electronic properties, 4,5-Dibromo-6-oxo-1(6H)-pyridazinylmethyl 2-chloroacetate has also been explored for its potential in medicinal chemistry. The chloroacetate group is known to exhibit bioactive properties, and recent experiments have shown that this compound may possess antimicrobial and anticancer activities. Studies conducted in vitro have revealed that the compound demonstrates selective cytotoxicity against cancer cell lines, suggesting its potential as a lead compound for drug development.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the bromination of pyridazine derivatives and subsequent functionalization with the chloroacetate group. Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better control over stereochemistry during the synthesis process.

From an environmental standpoint, the stability and biodegradability of 4,5-Dibromo-6-oxo-1(6H)-pyridazinylmethyl 2-chloroacetate have been extensively studied. Initial findings suggest that the compound exhibits moderate persistence in aquatic environments, raising concerns about its potential ecological impact. However, further research is needed to fully understand its environmental fate and to develop strategies for safe disposal.

In conclusion, 4,5-Dibromo-6-oxo-1(6H)-pyridazinylmethyl 2-chloroacetate (CAS No. 866018-26-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern science and technology.